Cas no 6211-32-1 (Rauwolscine hydrochloride)

Rauwolscine hydrochloride is a selective α2-adrenergic receptor antagonist derived from the alkaloid rauwolscine, found in Rauwolfia species. Its high affinity for α2-adrenoceptors makes it a valuable research tool in neuropharmacology and cardiovascular studies. The hydrochloride salt form enhances solubility and stability, facilitating precise in vitro and in vivo applications. Rauwolscine hydrochloride is particularly useful for investigating adrenergic signaling pathways, neurotransmitter release modulation, and vasodilation mechanisms. Its specificity distinguishes it from non-selective antagonists, reducing off-target effects in experimental settings. The compound is commonly employed in receptor binding assays and behavioral studies, offering reliable reproducibility for scientific research.

Rauwolscine hydrochloride structure

Product Name:Rauwolscine hydrochloride

CAS No:6211-32-1

MF:C₂₁H₂₇ClN₂O₃

MW:390.903684854507

MDL:MFCD00069342

CID:506219

PubChem ID:197067

Update Time:2025-10-29

Rauwolscine hydrochloride Chemical and Physical Properties

Names and Identifiers

- Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, hydrochloride (1:1), (16b,17a,20a)-
- Rauwolscine Hydrochloride
- Rauwolscine (hydrochloride)
- Rauwolscine • HCl
- RAUWOLSCINE HCL
- YOHIMBINE HCL, ALPHA-(RAUWOLSCINE HCL)(RG)
- YOHIMBINE HCL, ALPHA-(RAUWOLSCINE HCL)(RG) PrintBack
- ISOYOHIMBINE
- MESOYOHIMBINE
- RAUWOLFSCINE HYDROCHLORIDE
- RAUWOLSCINE
- alpha-Yohimbine hydrochloride
- Methyl (16beta,17alpha,20alpha)-17-hydroxyyohimban-16-carboxylate hydrochloride
- α-Yohimbine hydrochloride
- Corynanthidine hydrochloride
- Isoyohimbine hydrochloride
- Rauwolscine * HCl
- HY-12710A
- EINECS 228-279-6
- 20alpha-Yohimban-16beta-carboxylic acid, 17alpha-hydroxy-, methyl ester, monohydrochloride
- Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, monohydrochloride, (16beta,17alpha,20alpha)-
- MS-26517
- NS00081132
- (1s,2s,4as,13bs,14as)-methyl 2-hydroxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylate hydrochloride
- s5337
- SMR000718802
- YOHIMBAN-16-CARBOXYLIC ACID, 17-HYDROXY-, METHYL ESTER, HYDROCHLORIDE (1:1), (16.BETA.,17.ALPHA.,20.ALPHA.)-
- SCHEMBL178033
- CHEMBL1257131
- YOHIMBINE HYDROCHLORIDE, .ALPHA.-
- MLS001333079
- LP01093
- HMS1569D16
- NCGC00094366-01
- Isoyohimbine hydrochloride;corynanthidine hydrochloride
- SR-01000597880-1
- NCGC00094366-03
- UNII-PQ323MIB24
- Fauwolscine, hydrochloride
- Q27286701
- CS-6984
- 6211-32-1
- Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, monohydrochloride, (16beta,17alpha,20alpha)-(9CI)
- DA-57354
- SR-01000075289-2
- CCG-40064
- MLS002153884
- MLS001306433
- EU-0101093
- YOHIMBAN-16-CARBOXYLIC ACID, 17-HYDROXY-, METHYL ESTER, HYDROCHLORIDE (1:1), (16BETA,17ALPHA,20ALPHA)-
- AKOS016012193
- MLS001333080
- methyl (1S,15S,18S,19S,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate;hydrochloride
- .ALPHA.-YOHIMBINE HYDROCHLORIDE
- Tox21_501093
- NCGC00094366-02
- PIPZGJSEDRMUAW-ZKKXXTDSSA-N
- DTXSID20977705
- .ALPHA.-YOHIMBINE HYDROCHLORIDE [MI]
- NSC-407307
- NSC 407307
- NCGC00261778-01
- PQ323MIB24
- 20-alpha-Yohimban-16-beta-carboxylic acid, 17-alpha-hydroxy-, methyl ester, hydrochloride
- ?-Yohimbine hydrochloride
- 20alpha-Yohimban-16beta-carboxylic acid, 17alpha-hydroxy-, methyl ester, monohydrochloride (8CI)
- SPECTRUM1503639
- YOHIMBINE HYDROCHLORIDE, ALPHA-
- SR-01000597880
- alpha-Yohimbin hydrochloride
- Rauwolscine hydrochloride
- MDL： MFCD00069342
- Inchi： 1S/C21H26N2O3.ClH/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24;/h2-5,12,15,17-19,22,24H,6-11H2,1H3;1H/t12-,15+,17+,18+,19+;/m1./s1
- InChI Key： PIPZGJSEDRMUAW-ZKKXXTDSSA-N
- SMILES： Cl.O[C@H]1CC[C@@H]2CN3CCC4C5C=CC=CC=5NC=4[C@@H]3C[C@@H]2[C@@H]1C(=O)OC

Computed Properties

Exact Mass: 390.17100
Monoisotopic Mass: 390.17102
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 555
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 65.6

Experimental Properties

Color/Form: White solid
Density: 1.31
Melting Point: 270-280°C
Boiling Point: 543 °C at 760 mmHg
Flash Point: 282.2 °C
Solubility: H2O: soluble
PSA: 65.56000
LogP: 3.38700
Sensitiveness: Light Sensitive
Solubility: Soluble in water.

Rauwolscine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 1544 6
WGK Germany：3
Hazard Category Code： 23/24/25
Safety Instruction： S22; S36/37/39; S45
RTECS：ZG1035000
Hazardous Material Identification：
HazardClass：6.1
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R23/24/25

Rauwolscine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R275200-100mg	Rauwolscine hydrochloride	6211-32-1	≥98%	100mg	¥402.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R275200-250mg	Rauwolscine hydrochloride	6211-32-1	≥98%	250mg	¥897.90	2023-09-01
S e l l e c k ZHONG GUO	S5337-25mg	Rauwolscine hydrochloride	6211-32-1	98%	25mg	¥795.33	2023-09-15
ChemScence	CS-6984-50mg	Rauwolscine hydrochloride	6211-32-1	99.95%	50mg	$60.0	2022-04-27
ChemScence	CS-6984-100mg	Rauwolscine hydrochloride	6211-32-1	99.95%	100mg	$84.0	2022-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R873660-5mg	Rauwolscine hydrochloride	6211-32-1	GR	5mg	￥339.30	2022-01-13
abcr	AB167953-100 mg	Rauwolscine hydrochloride; .	6211-32-1		100 mg	€53.90	2023-07-20
abcr	AB167953-1 g	Rauwolscine hydrochloride; .	6211-32-1		1 g	€173.00	2023-07-20
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci16742-100mg	Rauwolscine hydrochloride	6211-32-1	98%	100mg	￥730.00	2023-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4429-50 mg	Rauwolscine hydrochloride	6211-32-1	98.00%	50mg	￥442.00	2022-04-26

Rauwolscine hydrochloride Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Related Categories

Additional information on Rauwolscine hydrochloride

Rauwolscine Hydrochloride (CAS No. 6211-32-1): An Overview of Its Properties, Applications, and Recent Research

Rauwolscine hydrochloride (CAS No. 6211-32-1) is a naturally occurring alkaloid derived from the plant Rauvolfia serpentina. This compound has garnered significant attention in the fields of pharmacology and medicinal chemistry due to its diverse biological activities and potential therapeutic applications. This article provides a comprehensive overview of rauwolscine hydrochloride, including its chemical properties, pharmacological effects, and recent advancements in research.

Chemical Properties: Rauwolscine hydrochloride is a white crystalline powder with the molecular formula C₂₀H₂₃N₃O₄·HCl and a molecular weight of 385.87 g/mol. It is soluble in water and ethanol but insoluble in non-polar solvents such as hexane. The compound exhibits strong basic properties due to the presence of nitrogen atoms in its structure, which allows it to form stable salts with acids, such as hydrochloric acid.

Pharmacological Effects: Rauwolscine hydrochloride is primarily known for its antihypertensive and anti-adrenergic properties. It acts as a selective α₂-adrenergic receptor antagonist, which helps in reducing blood pressure by relaxing vascular smooth muscle and decreasing peripheral resistance. Additionally, it has been shown to possess sedative and anxiolytic effects, making it a potential candidate for the treatment of anxiety disorders.

Clinical Applications: The therapeutic potential of rauwolscine hydrochloride has been explored in various clinical settings. In hypertension management, it has been used as an adjunct therapy to other antihypertensive agents to enhance blood pressure control. Recent studies have also highlighted its role in the management of anxiety disorders, particularly in patients who do not respond well to conventional anxiolytics. The compound's ability to modulate the central nervous system (CNS) without causing significant side effects makes it an attractive option for further clinical investigation.

Mechanism of Action: The mechanism by which rauwolscine hydrochloride exerts its pharmacological effects is multifaceted. As an α₂-adrenergic receptor antagonist, it blocks the binding of norepinephrine to these receptors, leading to a decrease in sympathetic nervous system activity. This results in vasodilation and reduced blood pressure. Additionally, its sedative and anxiolytic effects are believed to be mediated through interactions with GABAergic and serotonergic neurotransmitter systems in the brain.

Toxicology and Safety: Despite its therapeutic benefits, the safety profile of rauwolscine hydrochloride must be carefully considered. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, higher doses can lead to side effects such as dizziness, dry mouth, and gastrointestinal discomfort. Long-term safety data are still limited, and further research is needed to fully understand the potential risks associated with prolonged use.

Recent Research Developments: Recent advancements in the study of rauwolscine hydrochloride have focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. For instance, researchers have investigated the use of nanotechnology to enhance the bioavailability and targeted delivery of the compound. One study published in the Journal of Nanobiotechnology demonstrated that encapsulating rauwolscine hydrochloride in lipid nanoparticles significantly improved its absorption and reduced systemic toxicity.

In another notable study published in the Journal of Pharmacology and Experimental Therapeutics, scientists explored the potential of rauwolscine hydrochloride as a neuroprotective agent in models of neurodegenerative diseases such as Parkinson's disease. The results showed that the compound effectively reduced oxidative stress and neuronal damage, suggesting a promising role in neuroprotection.

FUTURE DIRECTIONS: The future of research on rauwolscine hydrochloride is promising. Ongoing clinical trials are evaluating its efficacy in treating hypertension and anxiety disorders, with preliminary results showing positive outcomes. Additionally, efforts are being made to develop novel formulations that enhance its therapeutic index and reduce side effects. The multidisciplinary approach involving pharmacology, nanotechnology, and neuroscience will likely yield significant advancements in our understanding and utilization of this versatile compound.